N-(2-ethoxyphenyl)-4-isopropylbenzamide

• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol
• IUPAC Name: N-(2-ethoxyphenyl)-4-propan-2-ylbenzamide
• InChI: InChI=1S/C18H21NO2/c1-4-21-17-8-6-5-7-16(17)19-18(20)15-11-9-14(10-12-15)13(2)3/h5-13H,4H2,1-3H3,(H,19,20)
• InChI Key: UUJLIEYWHBPVHH-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)C(C)C

Description

N-(2-ethoxyphenyl)-4-isopropylbenzamide, also known as EIPA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a selective inhibitor of the Na+/H+ exchanger (NHE), a protein that plays a crucial role in regulating the pH of cells. EIPA has been found to have various applications in scientific research, particularly in the field of cell biology and physiology.

Mechanism of Action

N-(2-ethoxyphenyl)-4-isopropylbenzamide works by inhibiting the Na+/H+ exchanger, which is a transmembrane protein that regulates the pH of cells by exchanging extracellular Na+ ions for intracellular H+ ions. The inhibition of NHE1 by this compound leads to a decrease in intracellular pH, which can have various effects on cellular processes.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects on cells. For instance, this compound has been shown to inhibit cell migration by disrupting the cytoskeleton and reducing the activity of focal adhesion kinase. This compound has also been found to induce apoptosis in certain cell types by activating caspase-3 and increasing the expression of pro-apoptotic proteins.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-ethoxyphenyl)-4-isopropylbenzamide in lab experiments is its selective inhibition of NHE1, which allows for the specific study of the role of NHE1 in various cellular processes. However, this compound has some limitations, such as its potential cytotoxicity at high concentrations and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of N-(2-ethoxyphenyl)-4-isopropylbenzamide and its applications in scientific research. One potential direction is the development of more potent and selective NHE1 inhibitors based on the structure of this compound. Another direction is the investigation of the role of NHE1 in various diseases, such as cancer and cardiovascular diseases, and the potential therapeutic applications of NHE1 inhibitors. Additionally, the use of this compound in combination with other inhibitors or drugs could lead to new insights into the complex regulatory mechanisms of cellular processes.

Synthesis Methods

N-(2-ethoxyphenyl)-4-isopropylbenzamide can be synthesized through a multistep process that involves the reaction of 2-ethoxyaniline with 4-isopropylbenzoyl chloride, followed by the reduction of the resulting intermediate with sodium borohydride. The final product, this compound, is obtained through purification and crystallization.

Scientific Research Applications

N-(2-ethoxyphenyl)-4-isopropylbenzamide has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of this compound is in the study of the Na+/H+ exchanger and its role in regulating the pH of cells. This compound has been shown to selectively inhibit the NHE1 isoform, which is the most abundant NHE isoform in many cell types. This selective inhibition of NHE1 has been used to study the role of NHE1 in various cellular processes, such as cell migration, proliferation, and apoptosis.